Cas no 1060230-30-9 (N-(3-methyl-4-{[(thiophen-3-yl)methyl]sulfamoyl}phenyl)acetamide)

• Product Name: N-(3-methyl-4-{[(thiophen-3-yl)methyl]sulfamoyl}phenyl)acetamide
• CAS No: 1060230-30-9
• MF: C₁₄H₁₆N₂O₃S₂
• MW: 324.418440818787
• CID: 6563809
• PubChem ID: 25869571
• Update Time: 2025-11-07

N-(3-methyl-4-{[(thiophen-3-yl)methyl]sulfamoyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-4-{[(thiophen-3-yl)methyl]sulfamoyl}phenyl)acetamide
• N-(3-methyl-4-(N-(thiophen-3-ylmethyl)sulfamoyl)phenyl)acetamide
• N-[3-methyl-4-(thiophen-3-ylmethylsulfamoyl)phenyl]acetamide
• AKOS024498591
• 1060230-30-9
• F5105-0059

• Inchi： 1S/C14H16N2O3S2/c1-10-7-13(16-11(2)17)3-4-14(10)21(18,19)15-8-12-5-6-20-9-12/h3-7,9,15H,8H2,1-2H3,(H,16,17)
• InChI Key： BHUVDNJQJMSRIO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(C)=O)(NCC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 324.06023472g/mol
• Monoisotopic Mass: 324.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 112Ų

Additional information on N-(3-methyl-4-{[(thiophen-3-yl)methyl]sulfamoyl}phenyl)acetamide

Research Briefing on N-(3-methyl-4-{[(thiophen-3-yl)methyl]sulfamoyl}phenyl)acetamide (CAS: 1060230-30-9)

N-(3-methyl-4-{[(thiophen-3-yl)methyl]sulfamoyl}phenyl)acetamide (CAS: 1060230-30-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamide and thiophene moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

The synthesis of N-(3-methyl-4-{[(thiophen-3-yl)methyl]sulfamoyl}phenyl)acetamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to improve the efficiency of the synthesis, which is critical for scaling up production for preclinical and clinical studies. The compound's structural features, including the acetamide and sulfonamide groups, are believed to contribute to its bioactivity, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways.

Recent in vitro and in vivo studies have demonstrated that N-(3-methyl-4-{[(thiophen-3-yl)methyl]sulfamoyl}phenyl)acetamide exhibits potent inhibitory effects on specific protein targets, such as cyclooxygenase-2 (COX-2) and certain kinases. These findings suggest its potential as a therapeutic agent for conditions like chronic inflammation and cancer. For instance, in a murine model of colorectal cancer, the compound significantly reduced tumor growth and metastasis, highlighting its anti-proliferative and anti-angiogenic properties. These results are supported by mechanistic studies that elucidate the compound's mode of action at the molecular level.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that N-(3-methyl-4-{[(thiophen-3-yl)methyl]sulfamoyl}phenyl)acetamide has favorable bioavailability and a reasonable half-life, which are essential for its development as a drug candidate. However, further optimization may be required to enhance its metabolic stability and reduce potential off-target effects. Toxicological assessments are ongoing to ensure its safety profile meets regulatory standards.

In addition to its therapeutic potential, N-(3-methyl-4-{[(thiophen-3-yl)methyl]sulfamoyl}phenyl)acetamide has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific pathways makes it valuable for studying disease mechanisms and identifying new drug targets. Collaborative efforts between academic institutions and pharmaceutical companies are underway to further investigate its applications and accelerate its translation into clinical use.

In conclusion, N-(3-methyl-4-{[(thiophen-3-yl)methyl]sulfamoyl}phenyl)acetamide (CAS: 1060230-30-9) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated bioactivity and favorable pharmacokinetic properties, position it as a compound of significant interest. Continued research and development efforts are expected to uncover its full therapeutic potential and pave the way for its eventual clinical application.